Cas no 50651-75-7 (Phosphoric Acid Dibenzyl Ester Silver Salt)

• Product Name: Phosphoric Acid Dibenzyl Ester Silver Salt
• CAS No: 50651-75-7
• MF: C₁₄H₁₄AgO₄P
• MW: 385.10052728653
• MDL: MFCD00067264
• CID: 934076
• PubChem ID: 13248164
• Update Time: 2025-06-08

Phosphoric Acid Dibenzyl Ester Silver Salt Chemical and Physical Properties

Names and Identifiers

• dibenzyl phosphate, silver salt
• Phosphoric Acid Dibenzyl Ester Silver Salt
• SILVER DIBENZYLPHOSPHATE
• ACMC-20p1dg
• AGN-PC-00LOON
• CTK9A5784
• dibenzyl phosphate
• phosphoric acid dibenzyl ester, silver-salt
• Phosphorsaeure-dibenzylester, Silber-Salz
• silversalt of phosphoric acid dibenzylester
• silver dibenzyl phosphate
• Silver(I) dibenzyl phosphate
• Dibenzyl phosphate silver salt,
• 45XQ7IW09Q
• Benzyl silver phosphate
• Dibenzyl silver phosphate
• Silver O,O-dibenzyl phosphate
• silver;dibenzyl phosphate
• Benzyl silver phosphate (PHCH2O)2(AgO)PO
• C14H15O4P.Ag
• Silver dibenzyl phosphate salt
• Silver(1+) dibenzyl phosphate
• Phosphoric acid, bis(phenylmethyl) ester, silver(1+) salt
• IWOLVLSIZCEOH
• SCHEMBL216224
• MFCD00067264
• A902489
• CS-0156143
• IWOLVLSIZCEOHM-UHFFFAOYSA-M
• UNII-45XQ7IW09Q
• AS-60428
• dibenzyl phosphate silver salt
• Dibenzyl phosphate,silver salt
• C14H14AgO4P
• Phosphoric acid, bis(phenylmethyl) ester, silver(1+) salt (1:1)
• Dibenzyl Hydrogen Phosphate Silver Salt; Dibenzyl Phosphate Silver Salt; Dibenzylphosphoric Acid Silver Salt
• DTXSID90531833
• Q27258867
• dibenzyl hydrogen phosphate silver salt
• Silver(I)dibenzylphosphate
• 50651-75-7
• AKOS024257923
• A11552

• MDL： MFCD00067264
• Inchi： 1S/C14H15O4P.Ag/c15-19(16,17-11-13-7-3-1-4-8-13)18-12-14-9-5-2-6-10-14;/h1-10H,11-12H2,(H,15,16);/q;+1/p-1
• InChI Key： IWOLVLSIZCEOHM-UHFFFAOYSA-M
• SMILES： [Ag+].P(=O)([O-])(OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 383.96802
• Monoisotopic Mass: 383.96806g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 262
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 58.6

Experimental Properties

• PSA: 58.59

Phosphoric Acid Dibenzyl Ester Silver Salt Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Additional information on Phosphoric Acid Dibenzyl Ester Silver Salt

Phosphoric Acid Dibenzyl Ester Silver Salt (CAS No. 50651-75-7): A Comprehensive Overview of Properties and Applications

Phosphoric Acid Dibenzyl Ester Silver Salt, with the CAS No. 50651-75-7, is a specialized chemical compound that has garnered significant attention in recent years due to its unique properties and versatile applications. This compound, often referred to by its systematic name or CAS number, is a silver-based derivative of phosphoric acid dibenzyl ester. Its molecular structure combines the antimicrobial properties of silver with the organic framework of dibenzyl phosphoric acid, making it a valuable material in various industrial and research contexts.

The growing interest in silver-based compounds like Phosphoric Acid Dibenzyl Ester Silver Salt is driven by their potential in advanced materials science, particularly in fields such as nanotechnology and antimicrobial coatings. Researchers and manufacturers are increasingly exploring its use in innovative applications, including catalysis, sensor technology, and specialty polymers. The compound's CAS No. 50651-75-7 serves as a critical identifier for regulatory and procurement purposes, ensuring precise communication across global supply chains.

One of the most frequently asked questions about Phosphoric Acid Dibenzyl Ester Silver Salt revolves around its synthesis and stability. The compound is typically synthesized through a controlled reaction between dibenzyl phosphoric acid and silver salts, yielding a product with high purity and consistent performance. Its stability under various environmental conditions makes it suitable for long-term storage and use in demanding applications. Additionally, its solubility profile and thermal properties are often topics of interest for researchers optimizing its use in specific formulations.

In the context of sustainability and green chemistry, Phosphoric Acid Dibenzyl Ester Silver Salt has been examined for its potential to replace less environmentally friendly alternatives. For instance, its role in catalytic processes can reduce the need for harsh reagents, aligning with the global push toward eco-friendly industrial practices. This aligns with current trends where users search for "sustainable silver compounds" or "green alternatives in catalysis."

Another area of exploration is the compound's antimicrobial efficacy. With the rise of antibiotic resistance and the demand for novel disinfectants, silver-based materials like CAS No. 50651-75-7 are being studied for their ability to inhibit microbial growth. This has led to inquiries about its mechanism of action and compatibility with other antimicrobial agents, making it a hot topic in both academic and industrial forums.

From a commercial perspective, Phosphoric Acid Dibenzyl Ester Silver Salt is valued for its niche applications in high-performance coatings and adhesives. Its ability to enhance material durability and conductivity has made it a candidate for use in electronic components and protective films. Companies seeking specialty chemicals often prioritize this compound due to its unique combination of properties and reliability in formulated products.

In summary, Phosphoric Acid Dibenzyl Ester Silver Salt (CAS No. 50651-75-7) represents a fascinating intersection of organic chemistry and inorganic materials science. Its versatility, stability, and emerging applications ensure its continued relevance in both research and industry. As advancements in material science and sustainable chemistry progress, this compound is poised to play an even more significant role in addressing modern technological challenges.